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Compound of Interest

Compound Name: Methyl (2-~13~C)acetate
CAS No.: 121633-42-9
Cat. No.: B3333633
Get Quote
. J

Executive Summary

Methyl (2-13C)acetate (CAS: 121633-42-9) is the isotopologue of methyl acetate where the
carbon atom of the acetyl methyl group is replaced by Carbon-13. Unlike radiolabeled
compounds, it is stable and non-radioactive, making it a preferred probe in Metabolic Flux
Analysis (MFA) and NMR spectroscopy.

Its primary utility lies in its ability to deliver a specific 13C label into the acetyl-CoA pool upon
hydrolysis, allowing researchers to trace carbon flow through the Tricarboxylic Acid (TCA) cycle
and fatty acid synthesis pathways with high precision.

Physicochemical Profile

The isotopic substitution of 2C with 3C at the C2 position introduces a mass increase of
approximately 1 Dalton, resulting in a measurable increase in density while leaving the boiling
point largely unaffected due to the negligible impact of heavy isotopes on intermolecular Van
der Waals forces in this context.
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Comparative Properties Table

Property Methyl (2-**C)acetate Methyl Acetate (Unlabeled)
CAS Number 121633-42-9 79-20-9

Formula 13CH3COOCHS3 Cs3HeO2

Molecular Weight 75.07 g/mol 74.08 g/mol

Boiling Point 57-58 °C 57-58 °C

Density (25 °C) 0.944 g/mL 0.932 g/mL

Flash Point -10 °C (closed cup) -10 °C (closed cup)
Appearance Colorless liquid Colorless liquid

Solubility ~25% in water (20 °C) ~25% in water (20 °C)

Note on Density: The density increase (~1.3%) in the labeled compound is a direct
consequence of the mass increase per unit volume, as the molar volume remains effectively

constant between the isotopologues.

Synthesis & Production Protocol

The synthesis of Methyl (2-13C)acetate typically follows a Fischer esterification pathway,
utilizing (2-13C)acetic acid and methanol. This process is equilibrium-limited and requires
continuous water removal to drive the reaction to completion.

Experimental Protocol: Acid-Catalyzed Esterification

Reagents:

e (2-13C)Acetic Acid (99 atom % 3C)[1]
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e Methanol (Anhydrous, excess)
e Catalyst: Sulfuric Acid (H2S0O4) or Amberlyst-15 resin
Methodology:

o Setup: Equip a round-bottom flask with a Dean-Stark trap (or molecular sieves) and a reflux
condenser.

e Mixing: Charge the flask with (2-13C)acetic acid (1.0 eq) and Methanol (2.0-5.0 eq).
o Catalysis: Add catalytic H2SOa4 (1-2 wt%) or Amberlyst-15 beads.
o Reflux: Heat the mixture to reflux (approx. 60—65 °C). Maintain reflux for 4—6 hours.
e Purification:

o Cool the mixture.

o Neutralize the catalyst with sodium bicarbonate.

o Perform fractional distillation. Collect the fraction boiling at 57-58 °C.

 Validation: Verify isotopic enrichment via *H-NMR (coupling of methyl protons to 3C) and
GC-MS.

Synthesis Workflow Diagram
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Figure 1: Step-by-step synthesis workflow for Methyl (2-13C)acetate via Fischer esterification.[2]

[3]

Applications in Research
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A. Metabolic Flux Analysis (MFA)

Methyl (2-13C)acetate serves as a precursor for (2-13C)Acetate in cellular systems. Upon
hydrolysis by intracellular esterases, it releases labeled acetate, which is activated to (2-
13C)Acetyl-CoA.

e Mechanism: The labeled acetyl-CoA enters the TCA cycle.

o Detection: The 13C label incorporates into citrate, glutamate, and aspartate. The specific
isotopomer distribution (measured by NMR or MS) reveals the activity of the TCA cycle
versus anaplerotic pathways.

o Advantage: Methyl acetate is membrane-permeable, often entering cells more passively than
ionic acetate.

B. NMR Internal Standard

In 13C-NMR spectroscopy, Methyl (2-13C)acetate provides a sharp, singlet resonance
(decoupled) or a quartet (coupled) with a known chemical shift (~20-22 ppm for the methyl
carbon). It is used to:

» Calibrate chemical shifts in organic solvents.

« Quantify metabolite concentrations via peak integration ratios.

Metabolic Tracing Pathway
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Figure 2: Metabolic fate of Methyl (2-13C)acetate in biological systems, highlighting TCA cycle
and lipogenesis entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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